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Compound of Interest

Compound Name: 2-Fluorobenzyl bromide

Cat. No.: B110825 Get Quote

An In-depth Technical Guide on 2-Fluorobenzyl Bromide: Molecular Structure and Weight

This guide provides a detailed analysis of the molecular structure and weight of 2-
Fluorobenzyl bromide, a compound frequently utilized in organic synthesis and

pharmaceutical research. The information is intended for researchers, scientists, and

professionals in the field of drug development.

Molecular Identity and Formula
2-Fluorobenzyl bromide, also known by its synonyms α-bromo-2-fluorotoluene or 1-

(bromomethyl)-2-fluorobenzene, is an organic halogen compound.[1][2][3] Its chemical

structure consists of a benzene ring substituted with a fluorine atom at the second position and

a bromomethyl group at the first position.

The molecular formula for 2-Fluorobenzyl bromide is C₇H₆BrF.[1][2][3][4] This formula

indicates that each molecule is composed of seven carbon atoms, six hydrogen atoms, one

bromine atom, and one fluorine atom.

Molecular Weight
The molecular weight of a compound is the sum of the atomic weights of its constituent atoms.

The determination of an accurate molecular weight is crucial for stoichiometric calculations in

chemical reactions and for analytical characterization.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 4 Tech Support

https://www.benchchem.com/product/b110825?utm_src=pdf-interest
https://www.benchchem.com/product/b110825?utm_src=pdf-body
https://www.benchchem.com/product/b110825?utm_src=pdf-body
https://www.benchchem.com/product/b110825?utm_src=pdf-body
https://www.benchchem.com/product/b110825?utm_src=pdf-body
https://webbook.nist.gov/cgi/cbook.cgi?ID=446-48-0&Units=SI
https://pubchem.ncbi.nlm.nih.gov/compound/2-Fluorobenzyl-bromide
https://www.chemimpex.com/products/07253
https://www.benchchem.com/product/b110825?utm_src=pdf-body
https://webbook.nist.gov/cgi/cbook.cgi?ID=446-48-0&Units=SI
https://pubchem.ncbi.nlm.nih.gov/compound/2-Fluorobenzyl-bromide
https://www.chemimpex.com/products/07253
https://www.fishersci.com/store/msds?partNumber=AC197960250&productDescription=2-FLUOROBENZYL+BROMIDE+25GR&vendorId=VN00032119&countryCode=US&language=en
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b110825?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Quantitative Data Summary
The table below details the calculation of the molecular weight of 2-Fluorobenzyl bromide
based on the standard atomic weights of its constituent elements.

Constituent
Element

Chemical
Symbol

Quantity of
Atoms

Standard
Atomic Weight
(amu)

Contribution
to Molecular
Weight (amu)

Carbon C 7 12.011 84.077

Hydrogen H 6 1.008 6.048

Bromine Br 1 79.904[5][6][7] 79.904

Fluorine F 1 18.998[8][9] 18.998

Total 15 189.027

Note: The standard atomic weights for Carbon and Hydrogen are conventional values derived

from their natural isotopic abundances.[10][11][12][13]

Various sources report the molecular weight of 2-Fluorobenzyl bromide as 189.02 g/mol ,

189.025 g/mol , or 189.03 g/mol .[1][2][4] The calculated value of 189.027 amu is consistent

with these figures.

Molecular Structure Visualization
The spatial arrangement of atoms and chemical bonds in 2-Fluorobenzyl bromide dictates its

chemical properties and reactivity. The structure is characterized by a planar benzene ring with

two substituents. The bromomethyl group is a key reactive site, particularly for nucleophilic

substitution reactions.

Below is a two-dimensional diagram representing the molecular structure of 2-Fluorobenzyl
bromide, generated using the Graphviz DOT language.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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